Methyl 5-methyl-2-piperidin-3-yl-1H-imidazole-4-carboxylate

• IUPAC Name: methyl 5-methyl-2-piperidin-3-yl-1H-imidazole-4-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-7-9(11(15)16-2)14-10(13-7)8-4-3-5-12-6-8/h8,12H,3-6H2,1-2H3,(H,13,14)
• InChI Key: MSPZMVRBZPXWHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C2CCCNC2)C(=O)OC
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• CAS No.: 2248276-11-9

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole and piperidine derivatives can vary widely depending on their specific structures and the biological targets they interact with. For example, some imidazole derivatives show antimicrobial potential.

Safety and Hazards

Safety and hazards associated with a specific compound depend on its specific structure and properties. For example, some imidazole compounds may cause eye irritation and skin sensitization.

Future Directions

The development of new drugs that overcome antimicrobial resistance (AMR) problems is a current focus in drug therapy. Heterocyclic compounds, including imidazole and piperidine derivatives, play a significant role in this effort.